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Compound of Interest

Compound Name: Pentafluorothiophenol

Cat. No.: B1630374 Get Quote

This guide provides comprehensive safety precautions and handling guidelines for

pentafluorothiophenol (C₆HF₅S), tailored for researchers, scientists, and professionals in

drug development. Adherence to these guidelines is crucial for minimizing risks and ensuring a

safe laboratory environment.

Chemical and Physical Properties
Pentafluorothiophenol is a colorless liquid with a strong, unpleasant odor.[1] Understanding

its physical and chemical properties is fundamental to its safe handling.
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Property Value Reference

Molecular Formula C₆HF₅S [1]

Molecular Weight 200.13 g/mol [1]

Appearance Colorless to yellow liquid [2]

Odor Stench [1]

Melting Point -24 °C (-11.2 °F) [1]

Boiling Point
143 °C (289.4 °F) at 760

mmHg
[1]

Flash Point 51 °C (123.8 °F) - closed cup [1]

Density 1.501 g/mL at 25 °C

Refractive Index n20/D 1.4645

pKa 2.68 [3]

Vapor Density 6.9 (Air = 1.0) [1]

Hazard Identification and Classification
Pentafluorothiophenol is classified as a hazardous chemical.[4] The following table

summarizes its hazard classifications.
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Flammable

Liquids
Category 3 GHS02 (Flame) Danger

H226:

Flammable liquid

and vapor

Acute Toxicity,

Oral
Category 4

GHS07

(Exclamation

Mark)

Warning
H302: Harmful if

swallowed

Acute Toxicity,

Dermal
Category 4

GHS07

(Exclamation

Mark)

Warning
H312: Harmful in

contact with skin

Skin

Corrosion/Irritatio

n

Category 1B
GHS05

(Corrosion)
Danger

H314: Causes

severe skin

burns and eye

damage

Acute Toxicity,

Inhalation
Category 3

GHS06 (Skull

and Crossbones)
Danger

H331: Toxic if

inhaled

Data sourced from multiple safety data sheets.[5][6]

Safe Handling and Storage
Proper handling and storage procedures are critical to prevent exposure and accidents.

3.1. Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[7][8]

Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[8]

Use personal protective equipment (PPE) as detailed in Section 4.

Keep away from heat, sparks, open flames, and other ignition sources.[1][4] No smoking.[4]

[6]
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Use explosion-proof electrical, ventilating, and lighting equipment.[1][4]

Use only non-sparking tools.[1][4]

Take precautionary measures against static discharge.[4]

Ground and bond containers and receiving equipment.[4]

The substance is air-sensitive; consider handling under an inert atmosphere (e.g., argon).[1]

[4]

Do not eat, drink, or smoke when using this product.[7][8]

Wash hands thoroughly after handling.[4]

3.2. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Keep away from heat, sparks, and flame.[1][4]

Store in a locked-up, corrosives area.[1][4]

Incompatible materials include strong oxidizing agents and strong bases.[1][4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling pentafluorothiophenol:
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PPE Type Specifications

Eye/Face Protection Chemical safety goggles or a face shield.[4]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber),

and protective clothing to prevent skin exposure.

[4]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[4]

Emergency Procedures
Immediate and appropriate action is crucial in case of an emergency.

5.1. First-Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4][7]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water

and soap for at least 15 minutes. Seek immediate medical attention.[6][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[4][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4][7]

5.2. Fire-Fighting Measures:

Suitable Extinguishing Media: Dry powder, dry sand, alcohol-resistant foam, or carbon

dioxide.[7][9] Do NOT use a water jet.[9]
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Specific Hazards: Hazardous decomposition products include carbon oxides, sulfur oxides,

and hydrogen fluoride.[7][9] Vapors can form explosive mixtures with air and may travel to a

source of ignition and flash back.[1]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[7][9]

5.3. Accidental Release Measures:

Evacuate personnel to a safe area and ensure adequate ventilation.[9]

Remove all sources of ignition.[1][9]

Wear appropriate PPE as described in Section 4.

Contain the spillage with non-combustible absorbent material (e.g., sand, earth, vermiculite).

[8][9]

Collect the absorbed material into a suitable, closed container for disposal.[8][9]

Prevent the product from entering drains.[9]

Toxicological and Ecological Information
6.1. Toxicological Information:

No specific acute toxicity data is readily available.[4][9] The toxicological properties have not

been fully investigated.[4]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and

vomiting.[4]

As a corrosive material, ingestion can cause severe swelling and damage to the delicate

tissues and poses a danger of perforation of the stomach or esophagus.[4]

6.2. Ecological Information:

Do not let the product enter drains or the environment.[4][9]
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No specific data on persistence, degradability, or bioaccumulation is available.[4]

Experimental Protocols and Workflows
While specific experimental protocols for research applications are beyond the scope of this

safety guide, the following protocols detail the safe handling and emergency response

procedures, which are critical "experiments" in maintaining laboratory safety.

Protocol 1: Standard Procedure for Handling
Pentafluorothiophenol

Preparation:

1. Ensure a chemical fume hood is certified and functioning correctly.

2. Gather all necessary materials, including the chemical, reaction vessels, and cleanup

supplies.

3. Don all required PPE: chemical safety goggles, a lab coat, and chemical-resistant gloves.

4. Set up a means for inert atmosphere handling if the experiment is air-sensitive.

Execution:

1. Conduct all manipulations of the chemical inside the fume hood.

2. Dispense the required amount of the chemical carefully, avoiding splashes.

3. Keep the container tightly closed when not in use.

4. Avoid heating the substance near open flames or other ignition sources.

Post-Handling:

1. Properly label and store any remaining chemical according to the guidelines in Section

3.2.

2. Decontaminate any surfaces that may have come into contact with the chemical.
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3. Dispose of any contaminated materials (e.g., pipette tips, absorbent pads) in a designated

hazardous waste container.

4. Remove PPE and wash hands thoroughly.

Protocol 2: Emergency Response to a
Pentafluorothiophenol Spill

Immediate Actions:

1. Alert personnel in the immediate vicinity and evacuate the area if the spill is large or in a

poorly ventilated space.

2. If the spill is on a person, immediately begin the first-aid procedures outlined in Section

5.1.

3. Remove all ignition sources.

Containment and Cleanup:

1. If the spill is small and you are trained to handle it, don the appropriate PPE, including

respiratory protection if necessary.

2. Cover the spill with a non-combustible absorbent material like sand or vermiculite.

3. Carefully collect the absorbed material using non-sparking tools and place it in a labeled,

sealed container for hazardous waste disposal.

Decontamination and Reporting:

1. Clean the spill area with a suitable decontaminating agent.

2. Ventilate the area until it is safe to return.

3. Report the incident to the appropriate safety officer or supervisor.

Visualizations
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Logical Relationship: Hazard Mitigation Strategy
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Click to download full resolution via product page

Caption: Hazard mitigation for pentafluorothiophenol.

Experimental Workflow: Safe Handling in the Laboratory
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Caption: Workflow for safe laboratory handling.
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Logical Workflow: Chemical Spill Response
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Caption: Decision workflow for chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b1630374?utm_src=pdf-custom-synthesis
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB22323&PLANT=d__ALF
https://www.thermofisher.com/order/catalog/product/B22323.14
https://en.wikipedia.org/wiki/Pentafluorothiophenol
https://www.fishersci.com/store/msds?partNumber=AC129920010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Pentafluorothiophenol
https://www.biosynth.com/Files/MSDS/FP/62/MSDS_FP62976_5000_EN.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-3-14.pdf
https://store.apolloscientific.co.uk/storage/msds/PC405593_msds.pdf
https://www.chemicalbook.com/msds/pentafluorothiophenol.htm
https://www.benchchem.com/product/b1630374#safety-precautions-and-handling-guidelines-for-pentafluorothiophenol
https://www.benchchem.com/product/b1630374#safety-precautions-and-handling-guidelines-for-pentafluorothiophenol
https://www.benchchem.com/product/b1630374#safety-precautions-and-handling-guidelines-for-pentafluorothiophenol
https://www.benchchem.com/product/b1630374#safety-precautions-and-handling-guidelines-for-pentafluorothiophenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1630374?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

